Cas no 54928-05-1 (Phytolaccagenic acid)

• Product Name: Phytolaccagenic acid
• CAS No: 54928-05-1
• MF: C₃₁H₄₈O₆
• MW: 516.709230422974
• CID: 377246
• PubChem ID: 13878342
• Update Time: 2025-06-30

Phytolaccagenic acid Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-28,29-dioicacid, 3,23-dihydroxy-, 29-methyl ester, (3b,4a,20b)-
• Phytolaccagenic Acid
• (2R,4aR,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Phytoaccigenic Acid
• PHYTOLACCINIC ACID
• PHYTOLACCINIC ACID(AS)
• (3beta,4alpha,20beta)-3,23-Dihydroxy-olean-12-ene-28,29-dioic acid 29-methyl ester
• AKOS040760629
• CS-0181912
• Olean-12-ene-28,29-dioic acid, 3,23-dihydroxy-, 29-methyl ester, (3beta,4alpha,20beta)-
• 54928-05-1
• OLEAN-12-ENE-28,29-DIOIC ACID, 3,23-DIHYDROXY-, 29-METHYL ESTER, (3.BETA.,4.ALPHA.,20.BETA.)-
• UNII-4L8N263YKD
• DTXSID50970264
• SCHEMBL866348
• HY-N9490
• NS00093735
• 4L8N263YKD
• Q27259972
• (2S,4aR,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• CHEBI:168218
• FT-0696733
• 10-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• DA-56837
• 10-Hydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12a-pentamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
• Phytolaccinate
• Phytolaccagenic acid

• Inchi： 1S/C31H48O6/c1-26(25(36)37-6)13-15-31(24(34)35)16-14-29(4)19(20(31)17-26)7-8-22-27(2)11-10-23(33)28(3,18-32)21(27)9-12-30(22,29)5/h7,20-23,32-33H,8-18H2,1-6H3,(H,34,35)/t20-,21+,22+,23-,26-,27-,28-,29+,30+,31-/m0/s1
• InChI Key： YAGYBNOEVSEGSL-HGDAMUQJSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H]([C@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@](C(=O)OC)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 516.34500
• Monoisotopic Mass: 516.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143-146 ºC
• Solubility: Insuluble (9.8E-4 g/L) (25 ºC),
• PSA: 104.06000
• LogP: 5.35910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Phytolaccagenic acid

Phytolaccagenic Acid (CAS No. 54928-05-1): A Comprehensive Overview

Phytolaccagenic acid, chemically designated as 5-hydroxy-2-(4-hydroxyphenyl)-4H-pyran-4-one, is a naturally occurring polyphenolic compound found in various plants, particularly in the family Phytolaccaceae. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse biological activities and potential therapeutic applications. With a CAS number of 54928-05-1, Phytolaccagenic acid has been extensively studied for its pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects.

The molecular structure of Phytolaccagenic acid consists of a pyranone ring system substituted with hydroxyl groups at specific positions, which contributes to its unique chemical reactivity and biological interactions. This structural feature allows it to engage with various cellular targets, making it a promising candidate for drug development. Recent studies have highlighted the compound's ability to modulate multiple signaling pathways involved in cancer progression, inflammation, and oxidative stress.

In recent years, the research on Phytolaccagenic acid has been further propelled by advancements in high-throughput screening and structure-activity relationship (SAR) studies. These methodologies have enabled researchers to elucidate the mechanisms by which Phytolaccagenic acid exerts its biological effects. Notably, studies have demonstrated that Phytolaccagenic acid can inhibit the activity of key enzymes such as lipoxygenase and cyclooxygenase, which are involved in the production of pro-inflammatory mediators.

Moreover, Phytolaccagenic acid has shown significant promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Additionally, Phytolaccagenic acid has been found to suppress the growth of tumors by inhibiting angiogenesis—the process by which new blood vessels form to supply nutrients to growing tumors. These findings have positioned Phytolaccagenic acid as a potential therapeutic agent for the treatment of solid tumors and other malignancies.

The antioxidant properties of Phytolaccagenic acid are another area of intense investigation. Reactive oxygen species (ROS) are known to cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. Phytolaccagenic acid has been shown to scavenge ROS and protect cells from oxidative stress by activating antioxidant defense mechanisms. This protective effect is attributed to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Recent clinical trials have begun to explore the therapeutic potential of Phytolaccagenic acid in human patients. These trials are primarily focused on evaluating its efficacy in treating chronic inflammatory conditions and certain types of cancer. The results from these trials are eagerly anticipated, as they could provide further evidence supporting the use of Phytolaccagenic acid as a safe and effective therapeutic agent.

The pharmacokinetic profile of Phytolaccagenic acid is also an important consideration for its clinical application. Studies have shown that Phytolaccagenic acid exhibits good oral bioavailability and can be distributed widely throughout the body upon administration. However, its metabolic stability and half-life need further investigation to optimize dosing regimens and minimize potential side effects.

In conclusion, Phytolaccagenic acid (CAS No. 54928-05-1) is a multifaceted natural product with a broad spectrum of biological activities. Its potential applications in pharmaceutical development, particularly in the treatment of cancer and inflammatory diseases, make it a subject of considerable scientific interest. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Phytolaccagenic acid is poised to play an increasingly important role in modern medicine.